N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C20H15N3O2S2/c1-13-9-15(4-5-18(13)25-16-3-2-7-21-10-16)22-19(24)17-12-27-20(23-17)14-6-8-26-11-14/h2-12H,1H3,(H,22,24)
• InChI Key: AXCICUCYCSVLPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CSC(=N2)C3=CSC=C3)OC4=CN=CC=C4
• Molecular Formula: C20H15N3O2S2
• Molecular Weight: 393.5 g/mol

Description

N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is a chemical compound that has shown potential as a therapeutic agent in scientific research.

Mechanism of Action

The exact mechanism of action of N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide is not fully understood. However, it has been suggested that the compound may act through multiple pathways, including inhibition of inflammatory cytokines, suppression of oxidative stress, and modulation of neurotransmitter signaling.
Biochemical and Physiological Effects:
N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to decrease the levels of oxidative stress markers, such as malondialdehyde and reactive oxygen species. Additionally, it has been reported to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide in lab experiments is its potential therapeutic effects in various scientific research fields. However, one limitation is the lack of understanding of its exact mechanism of action. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research on N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide. One direction is to investigate its potential use in the treatment of other neurological disorders, such as multiple sclerosis and traumatic brain injury. Another direction is to explore its use as a therapeutic agent in other fields, such as dermatology and ophthalmology. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide involves a series of chemical reactions. The starting materials include 3-methyl-4-pyridin-3-ol, 2-bromo-3-thiophenecarboxylic acid, and 2-aminothiazole. The reaction proceeds through multiple steps, including esterification, bromination, amidation, and cyclization. The final product is obtained through purification by column chromatography.

Scientific Research Applications

N-(3-methyl-4-pyridin-3-yloxyphenyl)-2-thiophen-3-yl-1,3-thiazole-4-carboxamide has been studied for its potential therapeutic effects in various scientific research fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-fibrotic properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.